Cas no 2580102-94-7 (rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate)

• Product Name: rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate
• CAS No: 2580102-94-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5659332
• PubChem ID: 165888931
• Update Time: 2025-10-29

rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-cyclopropyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate
• EN300-27718289
• 2580102-94-7
• rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14(9-7-8-9)10-5-4-6-11(10)15/h9-11,15H,4-8H2,1-3H3/t10-,11-/m1/s1
• InChI Key： CMOHLEXLEFKOTD-GHMZBOCLSA-N
• SMILES： O[C@@H]1CCC[C@H]1N(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate

Rac-Tert-Butyl N-Cyclopropyl-N-(1R,2R)-2-Hydroxycyclopentylcarbamate: A Comprehensive Overview

The compound with CAS No. 2580102-94-7, known as rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a tert-butyl group, a cyclopropyl moiety, and a hydroxycyclopentane ring. The stereochemistry of the compound is defined by the (1R,2R) configuration at the hydroxycyclopentane ring, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate in drug discovery and development. Its unique structure allows for diverse interactions with biological systems, making it a valuable tool in the design of new therapeutic agents. The tert-butyl group contributes to the compound's stability and lipophilicity, while the cyclopropyl moiety introduces strain and reactivity that can be exploited in various chemical transformations.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the hydroxycyclopentane derivative and its subsequent coupling with the cyclopropyl group. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have been documented in recent publications, underscoring the importance of this compound in modern organic chemistry.

In terms of physical properties, rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Additionally, studies on its pharmacokinetic properties indicate favorable absorption and distribution profiles, which are critical for drug development.

Recent research has also explored the use of rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate in materials science. Its unique structural features make it an attractive candidate for applications in polymer chemistry and nanotechnology. For instance, researchers have investigated its potential as a building block for self-assembling materials and stimuli-responsive polymers.

In conclusion, rac-tert-butyl N-cyclopropyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate is a versatile compound with promising applications across multiple disciplines. Its complex structure and unique properties continue to inspire innovative research directions, making it an essential component of modern chemical research.